![molecular formula C17H19FN4O4S B2588306 Ethyl 4-({[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperazine-1-carboxylate CAS No. 850937-06-3](/img/structure/B2588306.png)
Ethyl 4-({[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperazine-1-carboxylate
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Description
Ethyl 4-({[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C17H19FN4O4S and its molecular weight is 394.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates, which include compounds similar to Ethyl 4-({[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperazine-1-carboxylate, have been synthesized and explored for various biological activities. A study by Başoğlu et al. (2013) investigated these compounds for antimicrobial, antilipase, and antiurease activities, finding some with moderate to good antimicrobial activity and others exhibiting antiurease and antilipase activities (Başoğlu et al., 2013).
Antimicrobial and Anticancer Potential
Another study by Sharma et al. (2014) synthesized derivatives including this compound and evaluated them for antibacterial, antifungal, and anticancer activities. Certain compounds showed significant antibacterial and antifungal activity, and some were active against the Human Breast Cancer Cell Line MCF7 (Sharma et al., 2014).
Structural and Activity Characterization
Sanjeevarayappa et al. (2015) synthesized and characterized a compound similar to this compound, assessing its in vitro antibacterial and anthelmintic activity. The compound exhibited poor antibacterial but moderate anthelmintic activity (Sanjeevarayappa et al., 2015).
Tuberculosis Treatment Research
Jeankumar et al. (2013) designed and synthesized compounds including this compound as potential inhibitors of Mycobacterium tuberculosis. These compounds were evaluated for their antituberculosis activity and cytotoxicity, with some showing promise as antituberculosis agents (Jeankumar et al., 2013).
properties
IUPAC Name |
ethyl 4-[2-[[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN4O4S/c1-2-25-17(24)22-9-7-21(8-10-22)14(23)11-27-16-20-19-15(26-16)12-5-3-4-6-13(12)18/h3-6H,2,7-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNKYDAQZNZSENJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)CSC2=NN=C(O2)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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